Cas no 1823266-68-7 (9-tert-butoxycarbonyl-9-azabicyclo[3.3.1]nonane-3-carboxylic acid)

9-tert-butoxycarbonyl-9-azabicyclo[3.3.1]nonane-3-carboxylic acid structure
1823266-68-7 structure
Product Name:9-tert-butoxycarbonyl-9-azabicyclo[3.3.1]nonane-3-carboxylic acid
CAS No:1823266-68-7
MF:C14H23NO4
MW:269.33672451973
MDL:MFCD27997342
CID:4620903
Update Time:2023-11-20

9-tert-butoxycarbonyl-9-azabicyclo[3.3.1]nonane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 9-(tert-Butoxycarbonyl)-9-azabicyclo[3.3.1]nonane-3-carboxylic acid
    • 9-[(t-Butoxy)carbonyl]-9-azabicyclo[3.3.1]nonane-3-carboxylic acid
    • 9-tert-butoxycarbonyl-9-azabicyclo[3.3.1]nonane-3-carboxylic acid
    • MDL: MFCD27997342
    • Inchi: 1S/C14H23NO4/c1-14(2,3)19-13(18)15-10-5-4-6-11(15)8-9(7-10)12(16)17/h9-11H,4-8H2,1-3H3,(H,16,17)
    • InChI Key: ITNSBJMWGALKFI-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1C2CCCC1CC(C(=O)O)C2)=O

Computed Properties

  • Exact Mass: g/mol
  • Monoisotopic Mass: g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 66.8
  • Molecular Weight: g/mol

9-tert-butoxycarbonyl-9-azabicyclo[3.3.1]nonane-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
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1823266-68-7 97%
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